Cas no 2228815-82-3 (tert-butyl N-1-(2-ethoxyphenyl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(2-ethoxyphenyl)-2-oxoethylcarbamate
• CAS No: 2228815-82-3
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 6301970
• PubChem ID: 165660592
• Update Time: 2025-06-20

tert-butyl N-1-(2-ethoxyphenyl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2-ethoxyphenyl)-2-oxoethylcarbamate
• tert-butyl N-[1-(2-ethoxyphenyl)-2-oxoethyl]carbamate
• EN300-1891815
• 2228815-82-3

• Inchi： 1S/C15H21NO4/c1-5-19-13-9-7-6-8-11(13)12(10-17)16-14(18)20-15(2,3)4/h6-10,12H,5H2,1-4H3,(H,16,18)
• InChI Key： BDZGTQMQBNPYPP-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)C1C=CC=CC=1OCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 279.14705815g/mol
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-1-(2-ethoxyphenyl)-2-oxoethylcarbamate

Professional Introduction to Compound with CAS No. 2228815-82-3 and Product Name: tert-butyl N-1-(2-ethoxyphenyl)-2-oxoethylcarbamate

The compound with the CAS number 2228815-82-3 and the product name tert-butyl N-1-(2-ethoxyphenyl)-2-oxoethylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and bioorganic synthesis. The molecular structure of this compound incorporates a tert-butyl group, which is known for its steric hindrance effects, and an N-(2-ethoxyphenyl)-2-oxoethylcarbamate moiety, which contributes to its reactivity and biological activity.

In the realm of pharmaceutical research, the tert-butyl N-1-(2-ethoxyphenyl)-2-oxoethylcarbamate has been extensively studied for its role as an intermediate in the synthesis of various bioactive molecules. The presence of the 2-ethoxyphenyl group enhances the compound's solubility and stability, making it a valuable candidate for further derivatization. Recent studies have highlighted its utility in the development of novel therapeutic agents targeting neurological disorders, where its ability to modulate enzyme activity and receptor binding is particularly noteworthy.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The N-(2-ethoxyphenyl)-2-oxoethylcarbamate core structure provides a robust scaffold for constructing more complex molecules, enabling chemists to design derivatives with tailored pharmacological properties. This flexibility has been exploited in several high-profile research projects aimed at identifying new treatments for chronic diseases. For instance, researchers have utilized this compound as a precursor in the synthesis of small-molecule inhibitors that exhibit potent activity against enzymes implicated in inflammation and pain signaling.

The tert-butyl group attached to the carbamate moiety plays a crucial role in determining the compound's physicochemical properties, such as lipophilicity and metabolic stability. This feature makes it particularly suitable for oral administration, where poor bioavailability can significantly limit the efficacy of therapeutic agents. By optimizing the substitution pattern around the carbamate core, scientists have been able to fine-tune these properties, leading to more promising candidates for clinical development.

Recent advancements in computational chemistry have further enhanced our understanding of how tert-butyl N-1-(2-ethoxyphenyl)-2-oxoethylcarbamate interacts with biological targets. Molecular modeling studies have revealed that this compound can bind effectively to specific pockets on enzymes and receptors, suggesting its potential as a scaffold for drug design. These insights have guided researchers in modifying the structure to improve binding affinity and selectivity, thereby reducing off-target effects and enhancing therapeutic outcomes.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the carbamate bond, followed by functionalization of the aromatic ring with an ethoxy group. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, aligning with growing demands for environmentally friendly chemical processes. These innovations not only improve the accessibility of this compound but also contribute to reducing waste and energy consumption in pharmaceutical manufacturing.

From a regulatory perspective, compounds like tert-butyl N-1-(2-ethoxyphenyl)-2-oxoethylcarbamate must undergo rigorous testing to ensure safety and efficacy before they can be approved for clinical use. Preclinical studies have demonstrated its potential benefits in treating various conditions, including those affecting the central nervous system. However, further research is needed to fully elucidate its mechanism of action and long-term effects. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate these studies and bring new treatments to patients more quickly.

The future prospects for this compound are promising, with ongoing research exploring its applications beyond traditional pharmaceuticals. For example, it has shown promise as a building block for materials with specialized properties, such as polymers that can be used in drug delivery systems or sensors for detecting biological markers. As our understanding of molecular interactions continues to evolve, it is likely that new uses for tert-butyl N-1-(2-ethoxyphenyl)-2-oxoethylcarbamate will emerge, further solidifying its importance in both academic research and industrial applications.